4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-4'-ethyl-1,1'-biphenyl

• Molecular Formula: C21H15F5O
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 5-[[4-(4-ethylphenyl)phenyl]-difluoromethoxy]-1,2,3-trifluorobenzene
• InChI: InChI=1S/C21H15F5O/c1-2-13-3-5-14(6-4-13)15-7-9-16(10-8-15)21(25,26)27-17-11-18(22)20(24)19(23)12-17/h3-12H,2H2,1H3
• InChI Key: DGMLJXZLVWOMGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC=C(C=C2)C(OC3=CC(=C(C(=C3)F)F)F)(F)F

Description

4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-4’-ethyl-1,1’-biphenyl is a complex organic compound with the molecular formula C22H15F7O. This compound is characterized by the presence of multiple fluorine atoms, which contribute to its unique chemical properties. It is primarily used in the field of materials science, particularly in the development of liquid crystal materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-4’-ethyl-1,1’-biphenyl involves several steps. One common method includes the reaction of 3,5-difluoro-4’-propylbiphenyl-4-thionocarboxylic acid 3,4,5-trifluorophenyl ester with iodine pentafluoride and triethylamine trihydrofluoride salt in ethyl acetate. The reaction is typically carried out at 65°C for six hours .

Industrial Production Methods

Industrial production of this compound often involves similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The compound is usually purified through recrystallization or chromatography techniques to achieve the desired quality .

Chemical Reactions Analysis

Types of Reactions

4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-4’-ethyl-1,1’-biphenyl undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield various fluorinated biphenyl derivatives, while substitution reactions may produce different substituted biphenyl compounds .

Scientific Research Applications

4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-4’-ethyl-1,1’-biphenyl has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It is studied for its potential interactions with biological molecules and its effects on biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of liquid crystal materials for electronic displays.

Mechanism of Action

The mechanism of action of 4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-4’-ethyl-1,1’-biphenyl involves its interaction with specific molecular targets. The compound’s fluorine atoms play a crucial role in its reactivity and interactions. The exact pathways and molecular targets are still under investigation, but it is believed that the compound can influence various biochemical processes through its unique chemical structure .

Comparison with Similar Compounds

Similar Compounds

• 4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-3,5-difluoro-4’-propylbiphenyl
• 4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-4’-ethyl-3,5-difluorobiphenyl

Uniqueness

What sets 4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-4’-ethyl-1,1’-biphenyl apart from similar compounds is its specific arrangement of fluorine atoms and the presence of an ethyl group. This unique structure contributes to its distinct chemical properties and reactivity, making it valuable in various scientific and industrial applications .